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This technical guide provides an in-depth analysis of the chemical properties, composition, and
applications of Quetol 651, a widely used epoxy resin in scientific research. Primarily aimed at
researchers, scientists, and drug development professionals, this document offers detailed
information on its characteristics, experimental protocols for its use as an embedding medium
in electron microscopy, and essential safety and handling procedures.

Core Composition and Chemical Identity

Quetol 651 is the trade name for the chemical compound Ethylene glycol diglycidyl ether.[1][2]
[3] Its fundamental role in a laboratory setting, particularly in microscopy, is as a resin
monomer.[1] It is a low-viscosity, water-miscible epoxy resin that serves as an excellent
embedding medium for both light and electron microscopy.[1][3][4] Its miscibility extends to
alcohols and acetone.[2]

The key to its utility is its ability to act as a dehydrating agent, chemically integrating into the
cured epoxy resin formulation.[1][3] This property, combined with its low viscosity, facilitates
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easy infiltration into biological specimens, ensuring complete embedding.[1][3] The resulting

blocks are typically light yellow and suitable for sectioning at room temperature.[1][3]

Identifier

Value

Chemical Name

Ethylene glycol diglycidyl ether

Glycol diglycidyl ether, 1,2-bis(2,3-

Synonyms epoxypropoxy)-ethane
CAS Number 2224-15-9

Chemical Formula C8H1404

Molecular Weight 174.19 g/mol

Physicochemical Properties

The physical and chemical characteristics of Quetol 651 make it a versatile tool for

researchers. Its liquid form at room temperature and relatively low viscosity are particularly

advantageous for embedding delicate biological samples.

Property Value Source
Appearance Light yellow, clear liquid [1112][5]
Odor Characteristic [1][5]
Boiling Point 112 °C @ 4.5 mm Hg [61[7]
Flash Point 130 °C [1]
Density 1.118 g/mL at 25°C [61[7]
Refractive Index n20/D 1.463 [61[7]
Viscosity 15 cps at 25°C [1][3]
Solubility Miscible with water, alcohol, 1212

and acetone
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Experimental Protocols: Embedding for Electron
Microscopy

Quetol 651 is a cornerstone of many electron microscopy embedding protocols due to its low
viscosity and excellent infiltration properties.[1][3][8] Below is a detailed methodology for a
standard embedding procedure.

Resin Mixture Formulation

A common formulation involves blending Quetol 651 with hardeners and an accelerator to
achieve a block with the desired hardness for sectioning. The hardness of the final block can
be modulated by adjusting the ratio of Quetol 651 to the anhydride hardeners.[1][3]

Component Volume
Quetol 651 35 ml
Nonenyl succinic anhydride (NSA) 54 mi
Nadic methyl anhydride (NMA) 11 ml
DMP-30 (accelerator) 1.5-2.0 ml

Step-by-Step Embedding Protocol

This protocol is a widely accepted method for embedding biological tissue samples for
transmission electron microscopy (TEM).

Fixation: Begin by fixing small tissue samples (approximately 2x2x1 mm) in a buffered
aldehyde solution.

» Post-fixation: Post-fix the samples in a buffered osmium tetroxide solution.
e Washing: Wash the tissue in a non-phosphate buffer.
e En bloc Staining: Stain the samples with aqueous uranyl acetate.

» Dehydration and Infiltration: Dehydrate the tissue using a graded series of ethanol or
acetone. The infiltration process should be carried out on a shaker at room temperature.
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[e]

Dehydrating agent / n-butyl glycidyl ether (n-BGE) (1:1) - 30 minutes

n-BGE - 30 minutes

o

[¢]

n-BGE / Quetol 651 resin mixture (1:1) - 1-2 hours

[¢]

Quetol 651 resin mixture - 2-3 hours

o Embedding and Curing: Embed the infiltrated samples in gelatin or polyethylene capsules
filled with the Quetol 651 resin mixture.

o Polymerization: Cure the embedded samples in an oven at 60°C for approximately 24 hours.

[11[3]
Standard workflow for tissue embedding using Quetol 651.

Safety and Handling

As a laboratory chemical, proper handling of Quetol 651 is crucial for researcher safety. The
following guidelines are based on available safety data sheets.

Hazard Statement Precautionary Measures

_ _ _ _ _ Avoid breathing vapor or mist.[9] Wash hands
Harmful if swallowed, in contact with skin, or if

) thoroughly after handling.[7] Use only in a well-
inhaled.[1]

ventilated area.[9][10]

) ) S Wear protective gloves, clothing, and eye/face
Causes skin and serious eye irritation.[1][7] _
protection.[7][9]

Suspected of causing genetic defects.[7] Obtain special instructions before use.[7]

Storage and Disposal

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][10]
Opened containers must be resealed carefully and kept upright to prevent leakage.[9]

» Disposal: Dispose of contents and containers in accordance with local and national
regulations.[7] Unused resin should be polymerized before disposal.[11]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-comprehensive-technical-guide-for-researchers
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.eu/quetol-651-nsa.html
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-comprehensive-technical-guide-for-researchers
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.laddresearch.com/lanotattachments/download/file/id/474/store/1/55190sds_1.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
https://www.laddresearch.com/lanotattachments/download/file/id/474/store/1/55190sds_1.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0835808.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
https://www.laddresearch.com/lanotattachments/download/file/id/474/store/1/55190sds_1.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
https://www.laddresearch.com/lanotattachments/download/file/id/474/store/1/55190sds_1.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0835808.pdf
https://www.laddresearch.com/lanotattachments/download/file/id/474/store/1/55190sds_1.pdf
https://www.tcichemicals.com/BE/en/sds/E0342_EU_6N.pdf
http://bakerlab.ucsd.edu/courses/protected/595r/specimen-preparation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Quetol 651

Proper Storage

Safe Handling Disposal

Keep Container Tightly Closed Polymerize Unused Resin

Store in Cool, Dry Place

Use in Well-Ventilated Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Local/National Regulations

Avoid Skin/Eye Contact
and Inhalation

Keep Upright to Prevent Leakage

Wash Hands After Handling

Click to download full resolution via product page
Key safety and handling considerations for Quetol 651.

Conclusion

Quetol 651 (Ethylene glycol diglycidyl ether) is an invaluable tool in modern microscopy,
offering researchers a low-viscosity, water-miscible embedding medium that ensures excellent
sample infiltration and preservation of ultrastructural details.[12] Its versatility and well-
documented protocols make it a reliable choice for a wide range of research applications.
Adherence to proper safety and handling procedures is paramount to ensure its effective and
safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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